Cas no 42453-21-4 (4-Amino-2-methylbutanoic acid)

4-Amino-2-methylbutanoic acid structure
4-Amino-2-methylbutanoic acid structure
Product Name:4-Amino-2-methylbutanoic acid
CAS No:42453-21-4
MF:C5H11NO2
MW:117.146341562271
CID:328305
PubChem ID:3759025
Update Time:2025-10-29

4-Amino-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-methylbutanoic acid
    • (D,L)-4-AMINO-2-METHYL-BUTANOIC ACID
    • Butanoic acid, 4-amino-2-methyl-
    • 2-Methyl-4-aminobutanoic Acid
    • 2-methyl-4-aminobutyric acid
    • 4a-methyl-2,3,4,4a,5,6,7,8-octahydronaphthalen-2-one
    • 4A-METHYL-4,4A,5,6,7,8-HEXAHYDRO-3H-NAPHTHALEN-2-ONE
    • 4-Amino-2-Methyl-Butanoic Acid
    • 6-methylbicyclo<4.4.0>dec-1-ene-3-one
    • (R)-4-amino-2-methylbutanoic acid
    • DTXSID70962500
    • 42453-21-4
    • AKOS006339188
    • SCHEMBL164117
    • 4-amino-2-methylbutanoicacid
    • (D,L)-4-AMINO-2-METHYL-BUTANOICACID
    • EN300-107041
    • Inchi: 1S/C5H11NO2/c1-4(2-3-6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
    • InChI Key: AEBRINKRALSWNY-UHFFFAOYSA-N
    • SMILES: OC(C(C)CCN)=O

Computed Properties

  • Exact Mass: 131.09500
  • Monoisotopic Mass: 117.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 82.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32000
  • LogP: 0.23300

4-Amino-2-methylbutanoic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

4-Amino-2-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM193401-1g
4-amino-2-methylbutanoic acid
42453-21-4 95%
1g
$608 2021-06-09
Chemenu
CM193401-1g
4-amino-2-methylbutanoic acid
42453-21-4 95%
1g
$608 2023-02-18
Enamine
EN300-107041-0.05g
4-amino-2-methylbutanoic acid
42453-21-4 95%
0.05g
$268.0 2023-10-28
Enamine
EN300-107041-0.1g
4-amino-2-methylbutanoic acid
42453-21-4 95%
0.1g
$280.0 2023-10-28
Enamine
EN300-107041-0.25g
4-amino-2-methylbutanoic acid
42453-21-4 95%
0.25g
$293.0 2023-10-28
Enamine
EN300-107041-0.5g
4-amino-2-methylbutanoic acid
42453-21-4 95%
0.5g
$306.0 2023-10-28
Enamine
EN300-107041-1.0g
4-amino-2-methylbutanoic acid
42453-21-4
1g
$318.0 2023-06-10
Enamine
EN300-107041-2.5g
4-amino-2-methylbutanoic acid
42453-21-4 95%
2.5g
$484.0 2023-10-28
Enamine
EN300-107041-5.0g
4-amino-2-methylbutanoic acid
42453-21-4
5g
$760.0 2023-06-10
Enamine
EN300-107041-10.0g
4-amino-2-methylbutanoic acid
42453-21-4
10g
$1312.0 2023-06-10

Additional information on 4-Amino-2-methylbutanoic acid

Exploring 4-Amino-2-methylbutanoic Acid (CAS 42453-21-4): Properties, Applications, and Future Trends

4-Amino-2-methylbutanoic acid (CAS Registry Number 42453-21-4) is a specialized amino acid derivative that has garnered attention in various scientific and industrial fields due to its unique structural features and functional versatility. As a branched-chain amino acid analog, it serves as a key intermediate in organic synthesis, pharmaceutical research, and biochemical studies. The compound is characterized by its molecular formula C5H11NO2 and a molecular weight of 117.15 g/mol, featuring both an amino group and a carboxylic acid group, which allow it to participate in diverse chemical reactions. In recent years, with the growing interest in sustainable chemistry and bio-based materials, compounds like 4-amino-2-methylbutanoic acid have become subjects of extensive research, particularly in areas such as drug development, nutraceuticals, and green synthesis methodologies. This article delves into the properties, applications, market trends, and future prospects of this compound, addressing common queries from researchers and industry professionals, such as "What are the uses of 4-amino-2-methylbutanoic acid in medicine?" and "How is CAS 42453-21-4 synthesized sustainably?"

The chemical structure of 4-amino-2-methylbutanoic acid includes a methyl group at the second carbon position, which imparts steric hindrance and influences its reactivity and solubility. This compound typically appears as a white to off-white crystalline powder with a melting point ranging from 180°C to 185°C, and it is soluble in polar solvents like water and ethanol but less so in non-polar solvents. Its pKa values for the amino and carboxylic acid groups are approximately 9.5 and 2.3, respectively, making it amphoteric and capable of forming zwitterions in aqueous solutions. These properties are crucial for its behavior in biological systems and synthetic applications. In terms of stability, 4-amino-2-methylbutanoic acid is relatively stable under ambient conditions but should be stored in a cool, dry place to prevent degradation. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed for its identification and purity assessment, ensuring compliance with industry standards for research and commercial use.

In the pharmaceutical industry, 4-amino-2-methylbutanoic acid is valued as a building block for synthesizing more complex molecules, including potential drug candidates. It is often used in the development of peptides and small molecule inhibitors that target various diseases, such as metabolic disorders and neurological conditions. For instance, researchers are exploring its derivatives as modulators of enzyme activity or as components in prodrugs that enhance bioavailability. Additionally, with the rise of personalized medicine and AI-driven drug discovery, compounds like this are being screened for their interactions with biological targets using computational models, addressing search trends like "amino acid derivatives in drug design" and "CAS 42453-21-4 pharmaceutical applications." Beyond pharmaceuticals, this compound finds use in the nutraceutical sector, where it may serve as a precursor for dietary supplements aimed at supporting muscle health and metabolic function, aligning with consumer interests in wellness and natural products.

The synthesis of 4-amino-2-methylbutanoic acid typically involves multi-step organic reactions, starting from readily available precursors such as levulinic acid or through enzymatic methods for greener alternatives. Common synthetic routes include the Strecker synthesis or reductive amination, which allow for high yield and purity. Recent advancements focus on sustainable practices, such as using biocatalysts or renewable resources, to reduce environmental impact—a topic frequently searched as "green synthesis of amino acids" or "eco-friendly production of CAS 42453-21-4." These methods not only improve efficiency but also cater to the growing demand for environmentally responsible chemicals in industries worldwide. Quality control during synthesis ensures that the final product meets regulatory standards, with impurities kept to a minimum through techniques like chromatography and crystallization.

Market dynamics for 4-amino-2-methylbutanoic acid reflect its niche but growing importance, driven by innovations in biotechnology and materials science. The global market for specialty amino acids is expanding, with projections indicating steady growth due to increased R&D investments and applications in healthcare. Key players in the chemical industry are focusing on scaling up production while adhering to stringent safety and sustainability guidelines. Trends such as the integration of IoT in chemical manufacturing and the use of blockchain for supply chain transparency are also influencing how compounds like this are produced and distributed. Consumers and researchers often search for "market analysis of 4-amino-2-methylbutanoic acid" or "suppliers of CAS 42453-21-4," highlighting the need for reliable sourcing and competitive pricing. As industries move towards circular economy models, the reuse and recycling of such compounds are becoming hot topics, further emphasizing their role in future innovations.

Looking ahead, the future of 4-amino-2-methylbutanoic acid appears promising, with potential breakthroughs in areas like biodegradable polymers, smart materials, and advanced therapeutics. Research is ongoing to explore its use in creating novel biomaterials that respond to environmental stimuli, which could revolutionize fields like wearable technology and controlled drug delivery. Moreover, with the advent of machine learning and big data in chemistry, predictive models are being developed to optimize its properties and applications, addressing common queries such as "AI in chemical innovation" or "future uses of branched-chain amino acids." Collaboration between academia and industry will be key to unlocking these possibilities, ensuring that 4-amino-2-methylbutanoic acid continues to contribute to scientific progress and societal benefits in a safe and sustainable manner.

In conclusion, 4-amino-2-methylbutanoic acid (CAS 42453-21-4) is a versatile compound with significant implications across multiple disciplines. Its unique chemical properties, coupled with ongoing research and market trends, make it a valuable asset in the quest for innovative solutions to global challenges. By staying informed about developments in synthesis, applications, and sustainability, stakeholders can leverage this compound to drive advancements that align with contemporary interests such as health optimization and environmental stewardship. For those seeking deeper insights, resources on "properties of 4-amino-2-methylbutanoic acid" and "research on CAS 42453-21-4" are readily available through scientific databases and industry reports, facilitating continued exploration and utilization of this remarkable molecule.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent